Cas no 57457-99-5 (2-Epi-3a-epiburchellin)

2-Epi-3a-epiburchellin structure
2-Epi-3a-epiburchellin structure
Product Name:2-Epi-3a-epiburchellin
CAS No:57457-99-5
MF:C20H20O5
MW:340.369806289673
CID:1080645
PubChem ID:10308799
Update Time:2025-04-20

2-Epi-3a-epiburchellin Chemical and Physical Properties

Names and Identifiers

    • 2-Epi-3a-epiburchellin
    • [ "" ]
    • CS-0017403
    • CHEMBL3186428
    • Burchellin
    • HY-N1726
    • AKOS032962700
    • (2R,3S,3aS)-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propen-1-yl)-6(2H)-benzofuranone
    • DTXSID301109826
    • MLS000697746
    • (2R,3S,3aS)-2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
    • 38276-59-4
    • cis-Burchellin
    • NCGC00247513-01
    • HMS2268B16
    • 57457-99-5
    • SMR000470992
    • DA-71818
    • G89097
    • Inchi: 1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3/t12-,19-,20-/m1/s1
    • InChI Key: SOLJFAQVSWXZEQ-TVNIXMEMSA-N
    • SMILES: O1C2=CC(C(=C[C@]2(CC=C)[C@H](C)[C@@H]1C1=CC=C2C(=C1)OCO2)OC)=O

Computed Properties

  • Exact Mass: 340.13100
  • Monoisotopic Mass: 340.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.075 g/l) (25 º C),
  • PSA: 53.99000
  • LogP: 3.68210

2-Epi-3a-epiburchellin Security Information

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